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Compound of Interest

Compound Name: Uralenin

Cat. No.: B155809

Disclaimer: The term "Uralenin” did not yield specific results in scientific literature. It is
presumed to be a misspelling of "Urolithin.” This document will focus on the well-researched
anticancer properties of Urolithin A and Urolithin B, which are natural metabolites produced by
the gut microbiota from ellagitannins found in pomegranates, berries, and nuts.

This technical guide provides a comprehensive overview of the anticancer potential of Urolithin
A and Urolithin B, with a focus on their mechanisms of action, quantitative efficacy, and the
experimental protocols used to elucidate these properties. This document is intended for
researchers, scientists, and drug development professionals.

Core Anticancer Mechanisms

Urolithins exert their anticancer effects through a multi-pronged approach, primarily by inducing
apoptosis (programmed cell death), causing cell cycle arrest, and inhibiting metastasis.

Induction of Apoptosis

Urolithins have been shown to induce apoptosis in various cancer cell lines through both
intrinsic (mitochondrial) and extrinsic pathways.[1] Key molecular events include the modulation
of Bcl-2 family proteins, activation of caspases, and production of reactive oxygen species
(ROS).[2][3]

Signaling Pathway for Urolithin-Induced Apoptosis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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